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Compound of Interest

Compound Name: Musk xylene

Cat. No.: B129836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioaccumulation potential of five commonly

used synthetic musks: Galaxolide, Tonalide, Celestolide, Phantolide, and Cashmeran. The

information presented is supported by experimental data to facilitate informed decisions in

research and development.

Quantitative Data Summary
The bioaccumulation potential of a chemical is a critical factor in its environmental risk

assessment. Key indicators for this potential are the octanol-water partitioning coefficient (log

Kow) and the bioconcentration factor (BCF). The log Kow value indicates a chemical's

lipophilicity, with higher values suggesting a greater tendency to accumulate in fatty tissues.

The BCF is a direct measure of a chemical's accumulation in an aquatic organism from the

surrounding water.

The following table summarizes the log Kow and BCF values for the selected synthetic musks.
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Synthetic
Musk

Common
Name(s)

CAS Number Log Kow
Bioconcentrati
on Factor
(BCF) (L/kg)

HHCB Galaxolide 1222-05-5 5.3 - 5.9[1]

600 - 1600

(experimentally

determined in

fish)

AHTN Tonalide 21145-77-7 5.7[2]

~600

(experimentally

determined in

fish)

ADBI Celestolide 13171-00-1 5.4 - 5.7[3][4][5]
~700 (estimated

for fish)[3]

AHMI Phantolide 15323-35-0 ~5.9[6]

Data not

available

(experimental)

DPMI Cashmeran 33704-61-9 4.2[7][8][9][10]

156 - 157

(experimentally

determined in

fish)[8][11]

Note: BCF values can vary depending on the test species, exposure conditions, and whether

the value is for the parent compound or includes metabolites.

Experimental Protocols
The experimental data cited in this guide are primarily derived from studies following

standardized and internationally recognized protocols.

Bioconcentration Factor (BCF) Determination: OECD
Test Guideline 305
The Organisation for Economic Co-operation and Development (OECD) Test Guideline 305,

"Bioconcentration: Flow-Through Fish Test," is the standard method for determining the BCF of
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chemicals in fish.

Objective: To determine the potential for a chemical to bioconcentrate in fish from water under

controlled laboratory conditions.

Methodology Overview:

Test System: A flow-through system is typically used, where a constant concentration of the

test substance in water is maintained in the test aquaria.

Test Organism: A suitable fish species is selected, such as rainbow trout (Oncorhynchus

mykiss), bluegill sunfish (Lepomis macrochirus), or zebrafish (Danio rerio).

Exposure (Uptake) Phase: Fish are exposed to a constant, sublethal concentration of the

test substance in the water for a defined period (e.g., 28 days). Water and fish tissue

samples are collected at regular intervals to measure the concentration of the test

substance.

Depuration (Elimination) Phase: After the exposure phase, the remaining fish are transferred

to clean, untreated water. Fish tissue samples continue to be collected to measure the rate

of elimination of the substance from the fish.

Chemical Analysis: The concentration of the synthetic musk in water and fish tissue samples

is quantified using appropriate analytical techniques, typically gas chromatography-mass

spectrometry (GC-MS).

BCF Calculation: The BCF is calculated as the ratio of the concentration of the substance in

the fish (Cf) to the concentration in the water (Cw) at steady-state.

Analytical Quantification of Synthetic Musks in Biota
Accurate quantification of synthetic musks in biological samples is crucial for bioaccumulation

studies. Gas chromatography coupled with mass spectrometry (GC-MS) is the most common

and reliable analytical method.

Sample Preparation:
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Homogenization: The biological tissue (e.g., fish fillet, whole fish) is homogenized to ensure

a representative sample.

Extraction: The synthetic musks are extracted from the tissue matrix using an organic solvent

(e.g., hexane, dichloromethane). Techniques like Soxhlet extraction, pressurized liquid

extraction (PLE), or ultrasonic extraction may be employed.

Clean-up: The extract is purified to remove interfering substances, such as lipids, that can

affect the analytical measurement. This is often achieved using techniques like gel

permeation chromatography (GPC) or solid-phase extraction (SPE).

GC-MS Analysis:

Injection: A small volume of the purified extract is injected into the gas chromatograph.

Separation: The different components of the mixture are separated based on their volatility

and interaction with the stationary phase in the GC column.

Detection and Quantification: As the separated compounds exit the GC column, they enter

the mass spectrometer, which ionizes the molecules and separates them based on their

mass-to-charge ratio. This provides a unique "fingerprint" for each compound, allowing for its

identification and quantification.

Experimental Workflow Diagram
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Caption: Experimental workflow for determining the bioconcentration factor (BCF) of synthetic

musks in fish.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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